Cas no 6945-46-6 (Ethyl 3-pentylcyclopentane-1-carboxylate)
6945-46-6 structure
Product Name:Ethyl 3-pentylcyclopentane-1-carboxylate
CAS No:6945-46-6
MF:C13H24O2
MW:212.328464508057
CID:1737639
PubChem ID:242463
Update Time:2025-04-21
Ethyl 3-pentylcyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-pentylcyclopentane-1-carboxylate
- ethyl 3-pentylcyclopentanecarboxylate
- NSC51138
- AC1L69JB
- SureCN10556520
- AC1Q64G9
- CTK5C9936
- AR-1I8917
- NSC-51138
- ethyl 3-pentylcyclopentanecarboxylate;
- 6945-46-6
- NSC 51138
- ethyl 3-n-pentylcyclopentanecarboxylate
- SCHEMBL10556520
- ZAIISLMDLOLDIF-UHFFFAOYSA-N
- DTXSID20287452
-
- Inchi: 1S/C13H24O2/c1-3-5-6-7-11-8-9-12(10-11)13(14)15-4-2/h11-12H,3-10H2,1-2H3
- InChI Key: ZAIISLMDLOLDIF-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CCC(CCCCC)C1)=O
Computed Properties
- Exact Mass: 212.17800
- Monoisotopic Mass: 212.17763
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 4.4
Experimental Properties
- Density: 0.923
- Boiling Point: 260.3°C at 760 mmHg
- Flash Point: 113.6°C
- Refractive Index: 1.45
- PSA: 26.30000
- LogP: 3.54610
Ethyl 3-pentylcyclopentane-1-carboxylate Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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